Cas no 898781-48-1 (2'-Chloro-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2'-Chloro-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898781-48-1
• MF: C₁₆H₁₅ClOS
• MW: 290.807702302933
• CID: 1945493
• PubChem ID: 24725994
• Update Time: 2025-04-21

2'-Chloro-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-CHLORO-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• 1-(2-chlorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• LogP
• MFCD03843276
• DTXSID00644387
• 898781-48-1
• 1-(2-Chlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• AKOS016021361
• 2'-Chloro-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843276
• Inchi： 1S/C16H15ClOS/c1-19-13-9-6-12(7-10-13)8-11-16(18)14-4-2-3-5-15(14)17/h2-7,9-10H,8,11H2,1H3
• InChI Key： CTOYBEXIDDSUGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCC1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 290.05300
• Monoisotopic Mass: 290.0532140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.87740